Discrete variable representation of the Smoluchowski equation using a sinc basis set
Physical Chemistry Chemical Physics Pub Date: 2015-05-27 DOI: 10.1039/C5CP02060C
Abstract
We present a new general framework for solving the monodimensional Smoluchowski equation using a discrete variable representation (DVR) based on the so called sinc basis set. The reliability of our implementation is assessed by comparing the convergence of diffusive operator eigenvalues calculated using our method and using a simple finite difference scheme for some model diffusive problems. The results here presented open encouraging possibilities for dealing with more complicated systems, where additional coordinate dependent terms in the equation or multidimensional treatments are needed and traditional methods often become unfeasible.
![Graphical abstract: Discrete variable representation of the Smoluchowski equation using a sinc basis set](http://scimg.chem960.com/usr/1/C5CP02060C.jpg)
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Journal Name:Physical Chemistry Chemical Physics
Research Products
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Nitrogen oxide (15NO)(8CI,9CI)
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